Cas no 18944-28-0 (3-Ketodihydrosphingosine)

3-Ketodihydrosphingosine Properties

Names and Identifiers

• 3-KETO-DIHYDROSPHINGOSINE HCL
• 3-KETO-SPHINGANINE HYDROCHLORIDE
• 3-KETO-DIHYDROSPHINGOSINE HYDROCHLORIDE
• (2S)-2-amino-1-hydroxyoctadecan-3-one
• 3-KETO-DIHYDROSPHINGOSINE.HCL
• 2-amino-1-hydroxy-3-octadecanone
• 3-dehydro-D-sphinganine
• 3-dehydrosphinganine
• 3-ketodihydrosphingosine
• 3-Ketosphinganine
• KDHS
• 3-keto-Dihydrosphingosine.HCl NEW
• Q27073739
• C02934
• LMSP01020002
• (2S,6E)-2-amino-1-hydroxyoctadec-6-en-3-one
• 3-Octadecanone, 2-amino-1-hydroxy-, (2S)-
• 18944-28-0
• GTPL6654
• PD049907
• 2-AMINO-1-HYDROXY-OCTADECAN-3-ONE
• CHEBI:17862
• SCHEMBL188246
• Ketodihydrosphingosine
• VSD
• 3-dehydrosphinganinium
• 3-oxosphinganine
• 3-dehydrosphinganinium cation
• (S)-2-AMINO-1-HYDROXYOCTADECAN-3-ONE
• G91022
• KDHS (C18)
• 3-dehydro-D-sphinganine (C18)
• 3-dehydrosphinganine (C18)
• 3-ketodihydrosphingosine (C18)
• +Expand

• InChIKey： FVUPVZMHCVAKHG-LMOVPXPDSA-N
• Inchi： InChI=1S/C18H37NO2.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20;/h17,20H,2-16,19H2,1H3;1H/t17-;/m0./s1
• SMILES： Cl.CCCCCCCCCCCCCCCC([C@H](CO)N)=O

Computed Properties

• Exact Mass: 335.25900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 299.282
• Heavy Atom Count: 21
• Complexity: 231
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 5.85870
• PSA: 63.32000